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Compound of Interest

Compound Name: 8-Dehydroxyshanzhiside

Cat. No.: B15597135 Get Quote

8-Dehydroxyshanzhiside: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Dehydroxyshanzhiside is an iridoid glycoside that has been isolated from Lamiophlomis

rotata, a plant utilized in traditional medicine. This document provides a detailed overview of its

known physical and chemical properties, along with insights into its biological activities. The

information is intended to serve as a foundational resource for researchers and professionals

engaged in natural product chemistry, pharmacology, and drug development. While this guide

compiles the most current and relevant data, it is important to note that specific experimental

details for some properties and biological pathways remain to be fully elucidated in publicly

accessible literature.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 8-Dehydroxyshanzhiside are

summarized below. This data is crucial for its handling, formulation, and analytical

characterization.
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Property Value Reference

CAS Number 1008532-71-5 [1][2]

Molecular Formula C₁₆H₂₄O₁₀ [1][2]

Molecular Weight 376.36 g/mol [1][2]

Appearance Solid (details not specified)

Melting Point
Data not available in searched

literature.

Solubility

Soluble in DMSO and ethanol.

Quantitative data not readily

available.

[3][4][5]

Storage Conditions

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 1 year.

[6][7]

Spectral Data
Detailed spectral data is essential for the unambiguous identification and structural elucidation

of 8-Dehydroxyshanzhiside. While specific spectra are not available, the following table

outlines the expected analytical techniques used for its characterization.
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Spectroscopic Technique Expected Information

¹H NMR (Proton NMR)

Provides information on the number of different

types of protons, their chemical environment,

and their connectivity, which is crucial for

determining the detailed structure of the

molecule.

¹³C NMR (Carbon-13 NMR)

Reveals the number of non-equivalent carbons

and their chemical shifts, offering insights into

the carbon skeleton of the molecule.

Infrared (IR) Spectroscopy

Identifies the presence of specific functional

groups (e.g., hydroxyl (-OH), carbonyl (C=O),

ether (C-O-C)) based on their characteristic

vibrational frequencies. For 8-

Dehydroxyshanzhiside, prominent peaks

corresponding to O-H and C-O stretching would

be expected.[8][9][10]

Mass Spectrometry (MS)

Determines the molecular weight of the

compound and provides information about its

fragmentation pattern, which aids in structural

confirmation. High-resolution mass spectrometry

(HRMS) would provide the exact molecular

formula.[11][12]

Biological Activity and Potential Signaling Pathways
8-Dehydroxyshanzhiside has been noted for its potential hemostatic and analgesic effects.[7]

While the precise mechanisms of action and the signaling pathways it modulates are still under

investigation, based on the activities of other iridoid glycosides and natural compounds with

similar therapeutic indications, we can hypothesize potential pathways that may be involved.

Potential Anti-inflammatory and Analgesic Signaling
Pathway
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Many natural compounds with anti-inflammatory and analgesic properties are known to

modulate the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling

pathway. This pathway is a central regulator of inflammation. A hypothetical representation of

how 8-Dehydroxyshanzhiside might influence this pathway is depicted below.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by 8-Dehydroxyshanzhiside.

Potential Neuroprotective Signaling Pathway
Given the neuroprotective effects observed with other natural compounds, it is plausible that 8-
Dehydroxyshanzhiside could influence pathways related to neuronal survival and function,

such as the Akt/ERK pathway, which is involved in cell survival and proliferation.

Extracellular

Cell Membrane
Cytoplasm

Nucleus

Growth Factor

Receptor Tyrosine Kinase

8-Dehydroxyshanzhiside
Activates?

PI3K

Ras

Akt

CREB

Raf MEK ERK

Gene Expression
Promotes

Neuronal Survival

Click to download full resolution via product page

Caption: Postulated activation of pro-survival Akt/ERK signaling by 8-Dehydroxyshanzhiside.

Experimental Protocols
Detailed, validated experimental protocols for the extraction, purification, and biological testing

of 8-Dehydroxyshanzhiside are not extensively detailed in the available literature. However,

based on common practices for the isolation of iridoid glycosides from plant materials, a

general workflow can be proposed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15597135?utm_src=pdf-body
https://www.benchchem.com/product/b15597135?utm_src=pdf-body
https://www.benchchem.com/product/b15597135?utm_src=pdf-body
https://www.benchchem.com/product/b15597135?utm_src=pdf-body
https://www.benchchem.com/product/b15597135?utm_src=pdf-body-img
https://www.benchchem.com/product/b15597135?utm_src=pdf-body
https://www.benchchem.com/product/b15597135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Extraction and Isolation Workflow
The following diagram illustrates a typical workflow for the extraction and isolation of iridoid

glycosides like 8-Dehydroxyshanzhiside from Lamiophlomis rotata.
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Caption: A generalized workflow for the isolation of 8-Dehydroxyshanzhiside.
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Methodology Outline:

Plant Material Preparation: The aerial parts of Lamiophlomis rotata are collected, dried, and

ground into a fine powder to increase the surface area for extraction.

Extraction: The powdered plant material is extracted with a suitable solvent, such as ethanol

or methanol, typically using maceration or Soxhlet extraction. This process is repeated

multiple times to ensure exhaustive extraction.

Concentration: The resulting extracts are combined, filtered, and concentrated under

reduced pressure to yield a crude extract.

Chromatographic Purification: The crude extract is subjected to column chromatography. A

study on the purification of total iridoid glycosides from Lamiophlomis rotata suggests the

use of macroporous resins.[13] This is a common technique for the initial separation of

glycosides from other plant constituents.

Fractionation and Further Purification: Fractions are collected and analyzed (e.g., by TLC or

HPLC). Those containing the target compound are pooled and subjected to further

purification steps, such as preparative high-performance liquid chromatography (HPLC), to

isolate 8-Dehydroxyshanzhiside in high purity.

Structure Elucidation: The structure of the purified compound is confirmed using

spectroscopic methods such as NMR (¹H and ¹³C), MS, and IR spectroscopy.

Conclusion
8-Dehydroxyshanzhiside is a natural product with potential therapeutic applications,

particularly in the areas of hemostasis and analgesia. This guide provides a summary of its

known physical and chemical properties and postulates potential biological mechanisms of

action. Further research is warranted to fully characterize this compound, including the

determination of its precise spectral data, quantitative solubility, and the elucidation of its

specific molecular targets and signaling pathways. The experimental workflows outlined here

provide a general framework for researchers to pursue further investigation into this promising

iridoid glycoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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